Cas no 6634-41-9 ([3-[(3-carbamimidoylsulfanylpropanoylamino)methylamino]-3-oxopropyl] Carbamimidothioate;hydrochloride)
6634-41-9 structure
Product Name:[3-[(3-carbamimidoylsulfanylpropanoylamino)methylamino]-3-oxopropyl] Carbamimidothioate;hydrochloride
CAS No:6634-41-9
MF:C9H20Cl2N6O2S2
MW:379.330096244812
CID:1717806
PubChem ID:131882982
Update Time:2025-04-21
[3-[(3-carbamimidoylsulfanylpropanoylamino)methylamino]-3-oxopropyl] Carbamimidothioate;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- NSC51864
- NSC-51864
- [3-[(3-carbamimidoylsulfanylpropanoylamino)methylamino]-3-oxopropyl] carbamimidothioate,hydrochloride
- [3-[(3-carbamimidoylsulfanylpropanoylamino)methylamino]-3-oxopropyl] carbamimidothioate
- hydrochloride
- Carbamimidothioic acid, methylenebis(imino(3-oxo-3,1-propanediyl))ester, dihydrochloride
- NSC 51864
- 6634-41-9
- [3-[(3-carbamimidoylsulfanylpropanoylamino)methylamino]-3-oxopropyl] Carbamimidothioate;hydrochloride
-
- Inchi: 1S/C9H18N6O2S2.2ClH/c10-8(11)18-3-1-6(16)14-5-15-7(17)2-4-19-9(12)13;;/h1-5H2,(H3,10,11)(H3,12,13)(H,14,16)(H,15,17);2*1H
- InChI Key: BOGGXCBAPNYXCA-UHFFFAOYSA-N
- SMILES: Cl.Cl.S(C(=N)N)CCC(NCNC(CCSC(=N)N)=O)=O
Computed Properties
- Exact Mass: 306.09354
- Monoisotopic Mass: 342.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 10
- Complexity: 318
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 209A^2
Experimental Properties
- Density: 1.54
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.684
- PSA: 157.94
- LogP: 2.39370
[3-[(3-carbamimidoylsulfanylpropanoylamino)methylamino]-3-oxopropyl] Carbamimidothioate;hydrochloride Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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